Cas no 2548991-03-1 (4-{4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine)

• Product Name: 4-{4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine
• CAS No: 2548991-03-1
• MF: C₁₆H₂₀FN₇O
• MW: 345.374705314636
• CID: 5310648
• PubChem ID: 154583041
• Update Time: 2025-05-21

4-{4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[4-[4-(5-Fluoro-4-pyrimidinyl)-1-piperazinyl]-2-pyrimidinyl]morpholine
• 4-{4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine
• AKOS040709393
• 2548991-03-1
• F6619-5171
• 4-{4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine

• Inchi： 1S/C16H20FN7O/c17-13-11-18-12-20-15(13)23-5-3-22(4-6-23)14-1-2-19-16(21-14)24-7-9-25-10-8-24/h1-2,11-12H,3-10H2
• InChI Key： YZZCQXGGWMKWFV-UHFFFAOYSA-N
• SMILES： FC1=CN=CN=C1N1CCN(C2C=CN=C(N=2)N2CCOCC2)CC1

Computed Properties

• Exact Mass: 345.17133645g/mol
• Monoisotopic Mass: 345.17133645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.341±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 580.9±60.0 °C(Predicted)
• pka: 10.58±0.50(Predicted)

Additional information on 4-{4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine

Recent Advances in the Study of 4-{4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine (CAS: 2548991-03-1)

The compound 4-{4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine (CAS: 2548991-03-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique piperazine and morpholine moieties, has been investigated for its role as a kinase inhibitor, particularly in targeting cancer-related signaling pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in cell proliferation and survival. In vitro studies have demonstrated its efficacy against a range of cancer cell lines, with notable activity in models of breast cancer and leukemia. The fluoropyrimidine moiety has been identified as a critical pharmacophore, contributing to the compound's binding affinity and selectivity. Additionally, structural-activity relationship (SAR) studies have highlighted the importance of the morpholine ring in enhancing metabolic stability and bioavailability.

Recent advancements in synthetic methodologies have enabled the efficient production of 4-{4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine and its analogs. A study published in the Journal of Medicinal Chemistry reported a novel multi-step synthesis route that improves yield and purity, facilitating further preclinical evaluation. The optimized synthetic pathway involves a series of nucleophilic substitutions and coupling reactions, with careful control of reaction conditions to minimize side products.

In vivo studies have provided promising results, with the compound showing good pharmacokinetic properties and tolerability in animal models. Pharmacodynamic analyses revealed dose-dependent inhibition of target kinases, accompanied by significant tumor growth suppression. These findings support the potential of 4-{4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine as a candidate for further development in oncology therapeutics. However, challenges such as off-target effects and resistance mechanisms remain to be addressed in future research.

Looking ahead, ongoing research aims to explore the compound's utility in combination therapies and its application in other disease areas beyond oncology. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials. The continued investigation of 4-{4-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine underscores its significance as a versatile scaffold in drug discovery and its potential to address unmet medical needs.